Cas no 1021223-20-0 (1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021223-20-0
• MF: C₁₈H₁₈FN₇O
• MW: 367.380225658417
• CID: 5915574
• PubChem ID: 42111809
• Update Time: 2025-05-26

1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• F5235-0075
• AKOS024502064
• 1-(2-fluorophenyl)-3-[2-[[6-(pyridin-2-ylamino)pyridazin-3-yl]amino]ethyl]urea
• 1-(2-fluorophenyl)-3-(2-((6-(pyridin-2-ylamino)pyridazin-3-yl)amino)ethyl)urea
• CHEMBL3087255
• 1021223-20-0

• Inchi： 1S/C18H18FN7O/c19-13-5-1-2-6-14(13)23-18(27)22-12-11-21-16-8-9-17(26-25-16)24-15-7-3-4-10-20-15/h1-10H,11-12H2,(H,21,25)(H,20,24,26)(H2,22,23,27)
• InChI Key： OCYIKEHZELWGFX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NCCNC1=CC=C(N=N1)NC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 367.15568639g/mol
• Monoisotopic Mass: 367.15568639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Recent Advances in the Study of 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea (CAS: 1021223-20-0)

The compound 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea (CAS: 1021223-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique urea linkage and fluorophenyl moiety, has been investigated for its role in modulating specific biological pathways, particularly in the context of kinase inhibition and targeted cancer therapies.

Recent studies have focused on elucidating the molecular mechanisms by which this compound interacts with its biological targets. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in tumor proliferation and angiogenesis. The study employed X-ray crystallography to reveal the compound's binding mode within the ATP-binding pocket of these kinases, providing a structural basis for its selectivity and potency.

In addition to its kinase inhibitory properties, preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea demonstrates good oral bioavailability and metabolic stability in rodent models, with a half-life conducive to once-daily dosing regimens. These findings position the compound as a promising candidate for further development in oncology applications.

The synthetic accessibility of this molecule has also been a subject of recent investigation. A novel three-step synthesis route was reported in Organic Process Research & Development (2023), featuring a key palladium-catalyzed amination step that significantly improves yield and purity compared to previous methods. This advancement in synthetic methodology addresses previous challenges in large-scale production, potentially facilitating future clinical development.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary data presented at the 2024 American Association for Cancer Research annual meeting suggested synergistic effects when 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea is administered with immune checkpoint inhibitors, potentially overcoming resistance mechanisms in certain cancer types. These findings, while still preliminary, open new avenues for therapeutic strategy development.

As research progresses, the scientific community anticipates further characterization of this compound's safety profile and therapeutic window. Current investigations are focusing on optimizing its structure-activity relationship to enhance target specificity while minimizing off-target effects. The collective findings to date underscore the potential of 1-(2-fluorophenyl)-3-[2-({6-[(pyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea as a valuable scaffold for drug development in precision medicine approaches.